Cas no 1033463-19-2 (N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide)

• Product Name: N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide
• CAS No: 1033463-19-2
• MF: C₁₅H₁₂Cl₂N₂O₄
• MW: 355.172781944275
• MDL: MFCD10758057
• CID: 4568781
• Update Time: 2025-06-29

N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2,4-dichloro-5-[(4-nitrobenzyl)oxy]phenyl}acetamide
• Acetamide, N-[2,4-dichloro-5-[(4-nitrophenyl)methoxy]phenyl]-
• N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide

• MDL： MFCD10758057
• Inchi： 1S/C15H12Cl2N2O4/c1-9(20)18-14-7-15(13(17)6-12(14)16)23-8-10-2-4-11(5-3-10)19(21)22/h2-7H,8H2,1H3,(H,18,20)
• InChI Key： HBKZWJNBWLBBBP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OCC2=CC=C([N+]([O-])=O)C=C2)=C(Cl)C=C1Cl)(=O)C

Experimental Properties

• Melting Point: 189-190°

N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide Security Information

• HazardClass：IRRITANT

Additional information on N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide

Professional Introduction to N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide (CAS No. 1033463-19-2)

N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide, identified by the CAS number 1033463-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives characterized by a unique structural motif that combines halogenated aromatic rings with amide functional groups, making it a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, a nitro group attached to a benzyl moiety at the 5 position, and an acetamide group at the nitrogen terminus. This arrangement confers upon the compound distinct electronic and steric properties that are highly valuable in medicinal chemistry. The presence of both electron-withdrawing (nitro and chloro) and electron-donating (benzyl) groups creates a rich chemical environment conducive to further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human health. N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide has emerged as a key intermediate in the synthesis of compounds designed to modulate enzyme activity and receptor binding. Its structural features make it particularly useful in creating molecules that can interact with biological targets with high specificity and affinity.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Inflammatory processes are central to numerous pathological conditions, including autoimmune diseases, chronic infections, and cancer. Researchers have leveraged the structural versatility of N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide to design molecules that inhibit key inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are critical in the biosynthesis of prostaglandins and leukotrienes, which are major mediators of inflammation. Preliminary studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity in vitro, suggesting their potential as lead candidates for further development.

Furthermore, N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide has shown promise in the field of oncology. Cancer cells often exhibit altered metabolic pathways and signaling networks that contribute to their uncontrolled growth and resistance to therapy. By targeting these aberrant pathways with carefully designed small molecules, researchers aim to develop more effective cancer treatments. The unique structural framework of this compound allows for interactions with both extracellular signaling molecules and intracellular targets involved in cancer progression. For instance, derivatives have been investigated for their ability to inhibit kinases that play a role in tumor proliferation and survival. Early preclinical studies indicate that certain analogs derived from N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide demonstrate significant antiproliferative effects on various cancer cell lines.

The synthesis of N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the chlorination of a nitro-substituted benzene derivative followed by selective alkylation with 4-nitrobenzyl bromide. Subsequent acetylation introduces the acetamide functionality at the nitrogen terminus. This synthetic route underscores the compound's role as a building block for more complex molecules. The ability to modify its structure at multiple positions allows chemists to fine-tune its biological activity for specific therapeutic applications.

In addition to its pharmaceutical applications, N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide has found utility in agrochemical research. The same structural features that make it attractive for drug discovery also contribute to its effectiveness as an intermediate in the synthesis of pesticides and herbicides. These compounds often target specific enzymes or receptors in pests and weeds while minimizing toxicity to non-target organisms. By incorporating N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide into synthetic strategies, researchers can develop novel agrochemicals with enhanced efficacy and environmental safety profiles.

The growing interest in green chemistry has also influenced the development methodologies for compounds like N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide. Efforts are being made to optimize synthetic routes for higher yields, reduced waste generation, and lower energy consumption. These advancements not only make production more cost-effective but also align with broader environmental sustainability goals. Techniques such as catalytic asymmetric synthesis and flow chemistry are being explored to improve the efficiency of producing this compound and its derivatives.

The pharmacokinetic properties of N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a therapeutic agent. Studies have begun to assess these parameters using both computational modeling and experimental methods. Early data suggest that this compound exhibits reasonable oral bioavailability and metabolic stability, although further optimization may be required to enhance its pharmacokinetic profile.

In conclusion, N-{2,4-Dichloro-5-(4-nitrobenzyl)oxy-phenyl}acetamide (CAS No. 1033463-19-2) is a multifaceted compound with significant potential across multiple domains of chemical biology and medicine. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents targeting inflammation, cancer, and other diseases. Ongoing research continues to uncover new applications for this compound and its derivatives, reinforcing its importance in modern drug discovery efforts.